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Compound of Interest

Compound Name: 3,3-Diphenylpropanol

Cat. No.: B1345090 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,3-Diphenylpropanol, identified by the CAS number 20017-67-8, is an alcohol-based organic

compound with the molecular formula C₁₅H₁₆O.[1][2] Structurally, it features a propanol

backbone with two phenyl groups attached to the third carbon. This compound serves as a

valuable intermediate in organic synthesis and as a high-quality reference standard for

analytical applications.[3][4] Its utility has been noted in the preparation of potent prostacyclin

(PGI₂) agonists and it can undergo cobalt-catalyzed hydroformylation to yield the

corresponding aldehyde and 1,1-diphenylethylene.[5] This guide provides a comprehensive

overview of its chemical properties, synthesis protocols, analytical data, and safety information.

Physicochemical and Spectroscopic Data
The fundamental properties of 3,3-Diphenylpropanol are summarized below. These values

are critical for its application in experimental research and development.

Table 1: Physicochemical Properties
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Property Value Reference(s)

CAS Number 20017-67-8 [1][2]

Molecular Formula C₁₅H₁₆O [1][2][6]

Molecular Weight 212.29 g/mol [1][2][6]

Appearance Colorless to Yellow clear liquid

Density 1.067 g/mL at 25 °C [5][7]

Boiling Point 185 °C at 10 mmHg [5][7]

Refractive Index (n20/D) 1.584 [5][7]

Flash Point >230 °F (>110 °C) [7][8]

| Purity | ≥95% to >98% (Varies by supplier) |[6] |

Table 2: Spectroscopic and Chromatographic Data

Data Type Value / Information Reference(s)

IUPAC Name 3,3-diphenylpropan-1-ol [2]

InChIKey
IDCXQMVSIIJUEH-

UHFFFAOYSA-N
[2][9]

SMILES
OCCC(C1=CC=CC=C1)C1=C

C=CC=C1
[6]

¹H NMR
Spectrum data is available

from chemical suppliers.
[9]

IR Spectra
FTIR and ATR-IR spectra are

available.
[2]

| Kovats Retention Index | Standard non-polar: 1800 |[2] |

Experimental Protocols
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Synthesis of 3,3-Diphenylpropanol
A patented two-step method provides a clear pathway for the synthesis of 3,3-
Diphenylpropanol from commercially available starting materials.[10] The process involves a

Friedel-Crafts-type reaction followed by a reduction.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1345090?utm_src=pdf-body
https://www.benchchem.com/product/b1345090?utm_src=pdf-body
https://www.benchchem.com/product/b1345090?utm_src=pdf-body
https://patents.google.com/patent/CN102643168B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cinnamic Acid + Benzene

Step 1: Friedel-Crafts Reaction

Ionic Liquid
(Chloro 1-methyl-3-butylimidazole-aluminium trichloride)

Reflux, 2-4h

3,3-Diphenylpropionic Acid

Step 2: Reduction

Sodium Borohydride (NaBH₄) + Iodine (I₂)
Ether Solvent, 2-4h

3,3-Diphenylpropanol
(Final Product)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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